Cas no 850935-64-7 (4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 850935-64-7
• MF: C₁₇H₁₈N₆O₄S
• MW: 402.427621364594
• CID: 6483314
• PubChem ID: 2155591
• Update Time: 2025-10-29

4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• 4-[bis(2-cyanoethyl)sulfamoyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• 4-(N,N-bis(2-cyanoethyl)sulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024585659
• F0593-0041
• 850935-64-7

• Inchi： 1S/C17H18N6O4S/c1-2-15-21-22-17(27-15)20-16(24)13-5-7-14(8-6-13)28(25,26)23(11-3-9-18)12-4-10-19/h5-8H,2-4,11-12H2,1H3,(H,20,22,24)
• InChI Key： DBEAWVBBARICHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC)O2)=O)=CC=1)(N(CCC#N)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 402.11102425g/mol
• Monoisotopic Mass: 402.11102425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 161Ų

Additional information on 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide

Introduction to 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 850935-64-7)

4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 850935-64-7, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The structural complexity of this molecule, featuring multiple functional groups, makes it a subject of interest for researchers exploring new chemical entities (NCEs) that could address unmet medical needs.

The core structure of 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide consists of a benzamide moiety linked to a sulfamoyl group, which is further substituted with two 2-cyanoethyl groups. This arrangement introduces multiple sites for interaction with biological targets, making it a versatile scaffold for medicinal chemistry. The presence of the 5-ethyl-1,3,4-oxadiazole ring adds another layer of complexity, providing unique electronic and steric properties that could influence its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies have suggested that the sulfamoyl and benzamide groups may engage in hydrogen bonding with polar residues in protein active sites, while the oxadiazole ring could interact through hydrophobic or π-stacking interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the context of drug development, the synthesis of 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide has been optimized to ensure high yield and purity. Modern synthetic techniques, including multi-step reactions under controlled conditions, have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of advanced analytical methods such as NMR spectroscopy and mass spectrometry has facilitated the characterization of the compound at a molecular level.

The potential therapeutic applications of this compound are being explored across multiple disease areas. Initial studies have indicated promising activity against certain enzymatic targets implicated in inflammatory and infectious diseases. The unique structural features of 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide suggest that it may serve as a lead compound for further development into novel therapeutic agents. Researchers are particularly interested in its ability to modulate key biological pathways through precise interactions with target proteins.

The role of computational tools in drug discovery has been instrumental in evaluating the pharmacokinetic properties of this compound. Molecular dynamics simulations and pharmacophore modeling have provided valuable insights into its behavior in biological systems. These studies have helped identify key structural features that contribute to its stability and bioavailability, guiding efforts to optimize its pharmacological profile.

Ethical considerations and regulatory compliance are paramount in the development of new pharmaceuticals. The synthesis and characterization of 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have fostered an environment conducive to innovation while maintaining high standards of quality control.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic potential. Novel synthetic strategies are being explored to introduce additional functional groups or modify existing ones to enhance its biological activity. Additionally, preclinical studies are underway to assess its safety profile and therapeutic efficacy in animal models.

In conclusion, 4-bis(2-cyanoethyl)sulfamoyl-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide represents a significant advancement in pharmaceutical chemistry with potential applications across various disease areas. Its complex structure and multifaceted interactions with biological targets make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.